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Compound of Interest

Compound Name: Aldose reductase-IN-3

Cat. No.: B15574130

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of Aldose Reductase-IN-3, a potent and moderately selective
inhibitor of aldose reductase. This guide details commercially available sources, key chemical
properties, and its biological context.

Core Compound Information

Aldose Reductase-IN-3, also referred to as Compound 5, is a significant tool in the study of
inflammatory diseases. With a CAS number of 1390616-76-8 and a molecular formula of
C1sH12CIN30:2S2, this compound has demonstrated potent and moderately selective inhibitory
activity against aldose reductase (AR).[1][2] The reported IC50 value for Aldose Reductase-
IN-3 is 3.99 uM.[2][3][4] Its role as an inhibitor of aldose reductase has positioned it as a
compound of interest for research into conditions such as sepsis, where aldose reductase is
considered a key molecular target.[2][5]

Commercial Supplier Overview

A variety of chemical suppliers offer Aldose Reductase-IN-3 for research purposes. The
following table summarizes the available information from prominent suppliers.
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Supplier Catalog Number Purity Quantity Options

10mM (in 1mL
>98% (or refer to
TargetMol T61957 CoA) DMSO), 5mg, 10mg,
o

50mg, 100mg
10mM (in 1mL

MedChemExpress HY-115977 99.85% DMSO), 5mg, 10mg,
50mg, 100mg

) 5mg, 10mg, 50mg,

DC Chemicals DC26195 >98%
100mg

Tebubio T61957 Not specified 25mg

Cayman Chemical 39009 >98% 1mg, 5mg

Mechanism of Action: Aldose Reductase Inhibition

Aldose Reductase-IN-3 functions by inhibiting the enzyme aldose reductase. This enzyme is a

key component of the polyol pathway, which becomes particularly active during times of

hyperglycemic stress. In this pathway, aldose reductase catalyzes the reduction of glucose to

sorbitol, utilizing NADPH as a cofactor. The accumulation of sorbitol can lead to osmotic stress

and cellular damage. Furthermore, the consumption of NADPH by this pathway can deplete

cellular antioxidant reserves, leading to increased oxidative stress. By inhibiting aldose
reductase, Aldose Reductase-IN-3 helps to mitigate these detrimental effects.
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Figure 1: The Polyol Pathway and the inhibitory action of Aldose Reductase-IN-3.

Experimental Workflow: In Vitro Enzyme Inhibition
Assay

A common experimental approach to validate the inhibitory effect of compounds like Aldose
Reductase-IN-3 is an in vitro enzyme inhibition assay. The following workflow outlines the key

steps in such a procedure.
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Prepare Reagents:
- Aldose Reductase Enzyme
- Substrate (e.g., DL-glyceraldehyde)
- Cofactor (NADPH)
- Buffer Solution
- Aldose Reductase-IN-3 (Test Compound)

'

Incubate Enzyme with Inhibitor:
Mix Aldose Reductase with varying concentrations of Aldose Reductase-IN-3.

'

Initiate Reaction:
Add substrate and NADPH to the enzyme-inhibitor mixture.

'

Monitor Reaction Progress:
Measure the decrease in NADPH absorbance at 340 nm over time.

'

Data Analysis:
Calculate the rate of reaction for each inhibitor concentration.

'

Determine IC50:
Plot reaction rates against inhibitor concentrations to calculate the IC50 value)

Click to download full resolution via product page

Figure 2: A generalized workflow for an in vitro Aldose Reductase inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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